Cas no 1366315-77-6 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• CAS No: 1366315-77-6
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5959264
• PubChem ID: 165799889
• Update Time: 2025-05-26

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• EN300-1162771
• 1366315-77-6

• Inchi： 1S/C16H23NO5/c1-10-8-11(21-5)6-7-12(10)13(9-14(18)19)17-15(20)22-16(2,3)4/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： CHVHYBILPNLSIG-ZDUSSCGKSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC(=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic Acid (CAS No. 1366315-77-6)

Compound CAS No. 1366315-77-6, specifically identified as (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid, represents a significant advancement in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate stereochemistry and functional group composition, has garnered considerable attention in recent years due to its potential applications in drug discovery and molecular research.

The molecular structure of this compound features a proline-like backbone with a chiral center at the third carbon position, contributing to its enantiomeric purity and specificity. The presence of a tert-butoxycarbonyl (Boc) group at the amino position enhances its stability and reactivity, making it a valuable intermediate in peptide synthesis and protease inhibition studies. Additionally, the 4-methoxy-2-methylphenyl moiety introduces hydrophobic and aromatic properties, which can influence its binding affinity and pharmacokinetic behavior.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those involving protease inhibitors and enzyme substrates. The unique structural features of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid make it an attractive candidate for such applications. For instance, studies have demonstrated its potential role in inhibiting specific proteases involved in cancer progression and inflammation. The Boc-protected amino group allows for selective modification and conjugation with other biomolecules, facilitating the development of novel drug candidates.

Moreover, the compound's aromatic ring system has been explored for its interaction with biological targets. The methoxy and methyl substituents on the phenyl ring contribute to its solubility and metabolic stability, which are critical factors in drug design. Recent research has highlighted its potential as a scaffold for small-molecule drugs that can modulate signaling pathways associated with neurological disorders. The enantiopure nature of this compound ensures that its biological activity is not confounded by racemic impurities, a common issue in early-stage drug development.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve high enantiomeric excess. These methods not only ensure the purity of the final product but also highlight the progress in synthetic chemistry that enables the production of complex molecules like this one.

From a biochemical perspective, this compound serves as a valuable tool for studying enzyme mechanisms and substrate specificity. Its structural features allow researchers to probe how different functional groups influence enzyme-substrate interactions. For example, kinetic studies have been conducted to understand how variations in the phenyl ring affect binding affinity to target enzymes. Such insights are crucial for designing drugs that can selectively inhibit pathogenic enzymes while minimizing side effects.

The pharmaceutical industry continues to leverage computational modeling and high-throughput screening to identify promising drug candidates like (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid. These approaches enable researchers to predict biological activity and optimize molecular properties before extensive experimental validation. The compound's structural complexity makes it an ideal candidate for virtual screening studies aimed at identifying new therapeutic agents.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and molecular biology research. Its unique structural features, combined with recent advancements in synthetic methodologies and computational techniques, position it as a cornerstone compound for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing medical science is likely to grow even further.